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Introduction
Amantadine is a medication used for the treatment of Parkinson's disease and drug-induced

extrapyramidal reactions, and historically as an antiviral agent against influenza A.[1][2]

Therapeutic Drug Monitoring (TDM) of amantadine is crucial for optimizing therapeutic

outcomes and minimizing toxicity, particularly in patients with renal impairment, due to its

narrow therapeutic window.[2] Amantadine-d15, a deuterated analog of amantadine, serves

as an ideal internal standard (IS) for quantitative analysis by liquid chromatography-tandem

mass spectrometry (LC-MS/MS). Its use corrects for variability during sample preparation and

instrumental analysis, ensuring high accuracy and precision.[3][4] This document provides

detailed application notes and protocols for the quantification of amantadine in human plasma

using Amantadine-d15.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of a validated LC-MS/MS

method for the determination of amantadine in human plasma using Amantadine-d15 as an

internal standard.

Table 1: LC-MS/MS Method Parameters
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Parameter Value Reference

Analytical Method

Liquid Chromatography-

Tandem Mass Spectrometry

(LC-MS/MS)

[3]

Internal Standard Amantadine-d15 [3]

Linearity Range 50–1500 ng/mL [3]

Lower Limit of Quantification

(LLOQ)
50 ng/mL [3]

Correlation Coefficient (r) > 0.995 [3]

Table 2: Precision and Accuracy of the LC-MS³ Method

Quality
Control
Sample

Intra-day
Precision
(%)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%)

Inter-day
Accuracy
(%)

Reference

Low

Concentratio

n

< 8.0 < 8.0 < 8.0 < 8.0 [3]

Medium

Concentratio

n

< 8.0 < 8.0 < 8.0 < 8.0 [3]

High

Concentratio

n

< 8.0 < 8.0 < 8.0 < 8.0 [3]

Table 3: Mass Spectrometry Transitions
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z) - MRM

Product Ion
(m/z) - MS³

Reference

Amantadine 152.2 135.3 107.4 [3]

Amantadine-d15

(IS)
167.0 150.3 118.1 [3]

Experimental Protocols
Sample Preparation: Protein Precipitation
This protocol describes a simple and rapid method for the extraction of amantadine and

Amantadine-d15 from human plasma.

Materials:

Human plasma samples

Amantadine-d15 internal standard working solution

Acetonitrile (ACN), HPLC grade

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Microcentrifuge

Procedure:

Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

Add 20 µL of the Amantadine-d15 internal standard working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.[5]

Vortex the mixture for 1 minute to ensure thorough mixing.[4]
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Centrifuge the tubes at 13,000 rpm for 10 minutes to pellet the precipitated proteins.[4]

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Inject an aliquot of the supernatant into the LC-MS/MS system for analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
This protocol outlines the conditions for the chromatographic separation and mass

spectrometric detection of amantadine and Amantadine-d15.

Instrumentation:

Shimadzu Exion LC-20AD HPLC pump (or equivalent)[3]

QTRAP 5500 mass spectrometer (or equivalent)[3]

Agilent Poroshell 120 SB-C18 column (4.6 mm × 50 mm, 2.7 μm)[3]

Chromatographic Conditions:

Mobile Phase A: 0.1% Formic Acid in Water[3]

Mobile Phase B: Acetonitrile[3]

Elution: Isocratic[3]

Composition: 70% Mobile Phase A, 30% Mobile Phase B[3]

Flow Rate: 0.8 mL/min[3]

Column Temperature: Ambient

Injection Volume: 5 µL

Total Run Time: 3 minutes[3]

Mass Spectrometric Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM) or MS³[3]

Collision Gas: Nitrogen

Optimized Transitions: See Table 3 for precursor and product ions for amantadine and

Amantadine-d15.[3]

Experimental Workflow Visualization
The following diagram illustrates the complete workflow for the therapeutic drug monitoring of

amantadine using Amantadine-d15 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing & Reporting

1. Plasma Sample Collection 2. Add Amantadine-d15 (IS) 3. Protein Precipitation
(Acetonitrile) 4. Centrifugation 5. Supernatant Transfer 6. Injection into

LC-MS/MS
7. Chromatographic

Separation
8. Mass Spectrometric
Detection (MRM/MS³)

9. Quantification
(Amantadine/IS Ratio) 10. Report Generation

Click to download full resolution via product page

Caption: Workflow for Amantadine TDM using LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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